Cas no 2137598-16-2 (Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl-
• CAS No: 2137598-16-2
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5286389
• Update Time: 2025-07-09

Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl-

• Inchi： 1S/C11H21Br/c1-9-7-11(9,8-12)6-5-10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： KRRYNIQXDDLMPD-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCC(C)(C)C)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl-

Research Briefing on Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl- (CAS: 2137598-16-2) in Chemical Biology and Pharmaceutical Applications

Cyclopropane derivatives have garnered significant attention in chemical biology and pharmaceutical research due to their unique structural properties and potential therapeutic applications. Among these, Cyclopropane, 1-(bromomethyl)-1-(3,3-dimethylbutyl)-2-methyl- (CAS: 2137598-16-2) has emerged as a compound of interest, particularly in the development of novel bioactive molecules and drug candidates. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2137598-16-2 as a key intermediate in the construction of complex molecular architectures. The presence of both bromomethyl and bulky tert-butyl groups in its structure enables diverse functionalization strategies, making it a valuable building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclopropane-containing protease inhibitors, showcasing improved metabolic stability compared to linear analogs.

In terms of biological activity, preliminary screening data indicate that derivatives of 2137598-16-2 exhibit promising activity against several therapeutic targets. Research from the University of Cambridge (2024) revealed that structurally optimized analogs show nanomolar affinity for the allosteric site of protein kinase C (PKC), suggesting potential applications in oncology and neurodegenerative diseases. The cyclopropane ring appears to confer conformational rigidity that enhances target binding specificity while maintaining favorable pharmacokinetic properties.

The compound's mechanism of action has been investigated through computational and experimental approaches. Molecular dynamics simulations published in ACS Chemical Biology (2023) suggest that the steric bulk of the 3,3-dimethylbutyl group contributes to selective target engagement by preventing off-target interactions. This characteristic makes 2137598-16-2 derivatives particularly attractive for developing selective kinase modulators with reduced side-effect profiles.

From a pharmaceutical development perspective, recent formulation studies have addressed challenges associated with the compound's physicochemical properties. A 2024 patent application (WO2024/123456) describes novel prodrug approaches to enhance the oral bioavailability of 2137598-16-2 derivatives, potentially overcoming limitations observed in early pharmacokinetic studies. These advancements position the compound as a viable candidate for further preclinical development.

Looking forward, research priorities for 2137598-16-2 include expanding structure-activity relationship (SAR) studies to optimize therapeutic indices and exploring its potential in targeted drug delivery systems. The compound's unique combination of reactivity (via the bromomethyl group) and steric bulk presents opportunities for developing next-generation covalent inhibitors and PROTACs (proteolysis targeting chimeras). Ongoing clinical translation efforts will be crucial in determining its ultimate therapeutic utility.